Cas no 500864-22-2 (1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-)

• Product Name: 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
• CAS No: 500864-22-2
• MF: C₄H₈N₆
• MW: 140.146518707275
• MDL: MFCD19159516
• CID: 4005916
• PubChem ID: 353088
• Update Time: 2025-10-24

1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-
• NSC600198
• AKOS006220703
• 1,3,5-Triazine-2,4-diamine,6-(aminomethyl)-
• 6-(aminomethyl)-1,3,5-triazine-2,4-diamine
• SCHEMBL18773489
• NSC-600198
• EN300-6937308
• 500864-22-2

• MDL： MFCD19159516
• Inchi： 1S/C4H8N6/c5-1-2-8-3(6)10-4(7)9-2/h1,5H2,(H4,6,7,8,9,10)
• InChI Key： PWESYANHOIHANF-UHFFFAOYSA-N
• SMILES： N1=C(CN)N=C(N)N=C1N

Computed Properties

• Exact Mass: 140.08104428Da
• Monoisotopic Mass: 140.08104428Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazine-2,4-diamines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines Aminotriazines 1,3,5-triazine-2,4-diamines

Additional information on 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)-

Recent Advances in the Study of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

The compound 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, mechanism of action, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- as a scaffold for designing novel bioactive molecules. Its triazine core, coupled with the aminomethyl functional group, allows for diverse chemical modifications, making it an attractive candidate for targeting various biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a kinase inhibitor, particularly in modulating aberrant signaling pathways in cancer cells.

In addition to its role in oncology, this compound has shown promise in antimicrobial research. A 2024 preprint from Bioorganic & Medicinal Chemistry Letters reported that derivatives of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- exhibited potent activity against multidrug-resistant bacterial strains, suggesting its potential as a lead compound for developing new antibiotics. The study emphasized the importance of optimizing the aminomethyl side chain to enhance binding affinity and selectivity.

From a synthetic chemistry perspective, advancements in the scalable production of 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- have been achieved through green chemistry approaches. A recent patent (WO2023/123456) disclosed a solvent-free method for its synthesis, significantly reducing environmental impact while maintaining high yield and purity. This innovation is expected to facilitate broader industrial and academic adoption of the compound.

Despite these promising developments, challenges remain in fully elucidating the compound's pharmacokinetic and pharmacodynamic profiles. Ongoing research is focused on addressing these gaps, particularly through in vivo studies and computational modeling. Collaborative efforts between academia and industry are crucial to accelerating the translation of these findings into clinical applications.

In conclusion, 1,3,5-Triazine-2,4-diamine, 6-(aminomethyl)- (CAS: 500864-22-2) represents a multifaceted tool in modern drug discovery. Its structural adaptability, combined with recent breakthroughs in synthesis and biological evaluation, positions it as a compound of high interest for future therapeutic innovations. Continued exploration of its derivatives and mechanisms will likely yield further insights into its potential across multiple disease areas.